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Compound of Interest

Compound Name: alpha-Isowighteone

Cat. No.: B582696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct experimental data exists in publicly available literature regarding the

specific stability and degradation profile of alpha-Isowighteone. This guide synthesizes

general knowledge of isoflavone and prenylated flavonoid stability to provide a comprehensive

theoretical framework and recommended experimental approaches.

Introduction
Alpha-Isowighteone is a prenylated isoflavone, a class of compounds known for their potential

biological activities.[1] As with any compound under investigation for pharmaceutical or

nutraceutical applications, understanding its stability and degradation profile is critical for

formulation development, shelf-life determination, and ensuring safety and efficacy. This

document provides a technical overview of the known physicochemical properties of alpha-
Isowighteone and a guide to assessing its stability based on the behavior of structurally

related isoflavones.

Physicochemical Properties of alpha-Isowighteone
A summary of the known physicochemical properties of alpha-Isowighteone is presented in

Table 1. This information is crucial for designing appropriate analytical methods and

understanding its behavior in various formulations.
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Property Value Source

IUPAC Name

5,7-dihydroxy-3-[4-hydroxy-3-

(3-methylbut-2-

enyl)phenyl]chromen-4-one

[2]

Molecular Formula C₂₀H₁₈O₅ [2]

Molecular Weight 338.35 g/mol [3]

CAS Number 68436-47-5 [2]

Appearance Yellow powder [3]

Melting Point 171 - 172 °C [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[3][4]

pKa (Predicted) 7.18 ± 0.40 [3]

Forced Degradation Studies: A Framework for
alpha-Isowighteone
Forced degradation studies are essential to identify potential degradation products and

establish the intrinsic stability of a drug substance. Based on the general behavior of

isoflavones, the following conditions are recommended for investigating the stability of alpha-
Isowighteone.

General Experimental Protocol for Forced Degradation
A generalized workflow for conducting forced degradation studies on alpha-Isowighteone is

depicted below.
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General Workflow for Forced Degradation Studies

Sample Preparation

Stress Conditions

Analysis

Outcome

Prepare solutions of alpha-Isowighteone
in appropriate solvents (e.g., Methanol, Acetonitrile)

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C)

Expose to stress

Base Hydrolysis
(e.g., 0.1 M NaOH, RT)

Expose to stress

Oxidation
(e.g., 3% H₂O₂, RT)

Expose to stress

Thermal Stress
(e.g., 60°C in solution and solid state)

Expose to stress

Photolytic Stress
(e.g., UV/Vis light exposure)

Expose to stress

Neutralize acidic and basic samples

HPLC-UV/DAD Analysis
(Separation and Quantification)

LC-MS/MS Analysis
(Identification of Degradants)

Characterize peaks

Elucidate Degradation Pathways

Develop Stability-Indicating Method
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Proposed Oxidative Degradation of alpha-Isowighteone

alpha-Isowighteone

Prenyl Epoxide Derivative

[O]

Side-chain Cleavage Products

[O], cleavage

Quinone-type Structures

Oxidation of
phenolic groups

Prenyl Diol Derivative

Hydrolysis

Proposed Hydrolytic Degradation of alpha-Isowighteone

alpha-Isowighteone

Chromone Ring Opening

H⁺ or OH⁻

Further Degradation Products

Rearrangement/
Decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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